Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)-

• Molecular Formula: C6H6F2N2OS
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 5-(difluoromethoxy)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H6F2N2OS/c1-12-6-9-2-4(3-10-6)11-5(7)8/h2-3,5H,1H3
• InChI Key: WHMKOOOGTPXXEZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C=N1)OC(F)F

Description

Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- is a useful research compound. Its molecular formula is C6H6F2N2OS and its molecular weight is 192.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirring solution of 2-(methylthio)pyrimidin-5-ol (from step B) (71 mg, 0.50 mmol) in CH3CN (2.5 mL) and water (2.5 mL) at room temperature under argon was added K2CO3 (0.69 g, 5.0 mmol) and followed by 2-chloro-2,2-difluoro-1-phenylethanone (286 mg, 1.5 mmol). The reaction tube was sealed and heated at 80° C. for 5 hours. The reaction was cooled to room temperature. EtOAc (10 mL) was added to the reaction mixture, which was washed with brine (15 mL×3). Organic phase was dried (MgSO4), filtered and concentrated. The crude product was dissolved in a small amount of DCM (˜2 ml) and loaded onto a 40 g ISCO silica gel column which was eluted with a 20 min gradient from 0% to 100% EtOAc/Hexanes. 23 mg (23% for three steps) of 5-(difluoromethoxy)-2-(methylthio)pyrimidine was obtained as an off white solid. MS (ESI) 193 (M+H).